Cas no 1592971-36-2 (1-(tert-butoxy)but-3-en-2-one)

• Product Name: 1-(tert-butoxy)but-3-en-2-one
• CAS No: 1592971-36-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5915938
• PubChem ID: 105110926
• Update Time: 2025-05-24

1-(tert-butoxy)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)but-3-en-2-one
• 1592971-36-2
• EN300-1858920

• Inchi： 1S/C8H14O2/c1-5-7(9)6-10-8(2,3)4/h5H,1,6H2,2-4H3
• InChI Key： LGSQFPQYYMKCGL-UHFFFAOYSA-N
• SMILES： O(CC(C=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(tert-butoxy)but-3-en-2-one

Comprehensive Overview of 1-(tert-butoxy)but-3-en-2-one (CAS No. 1592971-36-2): Properties, Applications, and Industry Trends

In the realm of specialty chemicals, 1-(tert-butoxy)but-3-en-2-one (CAS No. 1592971-36-2) has garnered significant attention due to its unique structural features and versatile reactivity. This compound, characterized by a tert-butoxy group and an α,β-unsaturated ketone moiety, serves as a valuable intermediate in organic synthesis. Its molecular formula, C₈H₁₄O₂, and distinct functional groups make it a subject of interest for researchers exploring click chemistry, pharmaceutical intermediates, and flavor & fragrance applications.

The growing demand for high-purity chemical intermediates in drug discovery has propelled studies on 1-(tert-butoxy)but-3-en-2-one. Recent publications highlight its role in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry. Industry reports indicate a surge in searches for "sustainable synthesis of enones" and "green chemistry alternatives for tert-butoxy compounds," reflecting shifting priorities toward eco-friendly methodologies.

From a technical perspective, the Michael acceptor capability of this compound enables diverse C-C bond-forming reactions. Analytical data reveals its optimal stability under inert atmospheres, with storage recommendations emphasizing protection from light and moisture—a critical consideration for laboratories handling oxygen-sensitive reagents. Advanced characterization techniques like GC-MS and NMR spectroscopy confirm its structural integrity and purity benchmarks.

Market analysis shows increasing applications in agrochemical research, particularly for developing novel biodegradable pesticides. The compound's volatility profile and solubility parameters make it suitable for formulation studies addressing current challenges in crop protection technologies. Patent landscapes demonstrate its utility in creating chiral auxiliaries, aligning with the pharmaceutical industry's focus on stereoselective synthesis.

Emerging research explores the compound's potential in material science, specifically for modifying polymer side chains to enhance thermal stability. This intersects with trending searches for "high-performance polymer additives" and "specialty monomers for coatings." Technical discussions frequently address its reaction kinetics in various solvent systems, providing valuable insights for process optimization in fine chemical production.

Quality control protocols for 1-(tert-butoxy)but-3-en-2-one emphasize rigorous HPLC analysis to maintain ≥98% purity standards. Safety assessments confirm its compatibility with standard laboratory practices when handling non-hazardous organic compounds. The compound's boiling point (typically 180-185°C at atmospheric pressure) and refractive index data facilitate its identification in complex mixtures.

Recent advancements in flow chemistry have demonstrated efficient continuous processing of this intermediate, addressing industry demands for scalable synthetic routes. Computational chemistry studies model its electronic structure, revealing insights into its reactivity patterns that correlate with experimental observations. These developments position 1592971-36-2 as a compound of continuing relevance in modern synthetic strategies.

The scientific community continues investigating derivatization pathways, particularly for creating bioactive molecule precursors. This aligns with pharmaceutical industry trends toward fragment-based drug design. Environmental fate studies indicate favorable biodegradation profiles for related structures, an important consideration in developing environmentally benign chemicals.

Supply chain data reflects stable availability of 1-(tert-butoxy)but-3-en-2-one through major chemical distributors, with packaging options ranging from research-scale vials to bulk containers. Technical bulletins frequently address questions about its compatibility with common reagents and optimal storage conditions, indicating strong market interest in practical handling information.